Cobalt;samarium

• CAS No.: 61642-15-7
• Molecular Formula: Co8Sm
• Molecular Weight: 621.8 g/mol
• IUPAC Name: cobalt;samarium
• InChI: InChI=1S/8Co.Sm
• InChI Key: AVPNYUDTJPDJBR-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Sm]

Description

These magnets were first developed in the 1960s and are known for their strong magnetic properties, high resistance to demagnetization, and excellent temperature stability . Samarium-cobalt magnets are widely used in various high-performance applications due to their unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Samarium-cobalt magnets are typically produced using powder metallurgy. This process involves the preparation of powdered samarium and cobalt, which are then mixed and compacted into the desired shape. The compacted powder is sintered at high temperatures to form a solid magnet . Another method involves the use of electrospinning and reduction-diffusion processes to create samarium-cobalt sub-micron fibers .

Industrial Production Methods: In industrial settings, samarium-cobalt magnets are often produced through a combination of powder metallurgy and injection molding. Powder metallurgy is the most common method, involving powder preparation, shaping, and sintering. Injection molding is used for creating complex shapes or for mass production, where the powdered material is mixed with a binder and injected into molds .

Chemical Reactions Analysis

Types of Reactions: Samarium and cobalt undergo various chemical reactions, including oxidation, reduction, and substitution. For example, samarium reacts with chlorine gas to form samarium(III) chloride (SmCl₃), and cobalt reacts with oxygen to form cobalt(II) oxide (CoO) and cobalt(III) oxide (Co₂O₃) .

Common Reagents and Conditions: Common reagents used in reactions with samarium and cobalt include chlorine gas, bromine, and dilute acids. For instance, samarium reacts with dilute hydrochloric acid to form samarium(III) chloride and hydrogen gas . Cobalt reacts with dilute sulfuric acid or hydrochloric acid to produce cobalt(II) salts and hydrogen gas .

Major Products Formed: The major products formed from these reactions include samarium(III) chloride, cobalt(II) oxide, cobalt(III) oxide, and various cobalt(II) salts .

Scientific Research Applications

Samarium-cobalt magnets have a wide range of scientific research applications due to their unique properties. They are used in high-performance permanent magnet motors, medical instruments, magnetic couplings, magnetic bearings, gyroscopes, accelerometers, voice coil motors, particle accelerators, and magnetic separation devices . In the medical field, they are used in magnetic resonance imaging (MRI) machines and implantable medical devices . In industry, they are used in sensors, magnetic couplings, and various high-temperature applications .

Mechanism of Action

The mechanism of action of samarium-cobalt magnets is based on their strong resistance to demagnetization and high coercivity. The coercivity mechanism in samarium-cobalt magnets is primarily based on domain wall pinning, where impurities inside the magnets impede the domain wall motion and resist the magnetization reversal process . This property is enhanced by intentionally adding impurities during the fabrication process .

Comparison with Similar Compounds

Samarium-cobalt magnets are often compared to neodymium magnets. While neodymium magnets are generally stronger, samarium-cobalt magnets have higher temperature ratings and better resistance to corrosion . Samarium-cobalt magnets can operate at temperatures up to 550°C, whereas neodymium magnets typically have a maximum operating temperature of 80°C . Additionally, samarium-cobalt magnets maintain their magnetic properties even at temperatures below absolute zero, making them suitable for cryogenic applications .

Similar Compounds: Similar compounds to samarium-cobalt magnets include neodymium magnets, praseodymium-cobalt magnets, and gadolinium-cobalt magnets . Each of these compounds has unique properties that make them suitable for specific applications.